Cas no 1804734-36-8 (5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804734-36-8
• MF: C₇HF₆IN₂O₃
• MW: 401.989334821701
• CID: 4814302
• Update Time: 2025-06-08

5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7HF6IN2O3/c8-6(9,10)3-2(14)1-15-5(4(3)16(17)18)19-7(11,12)13/h1H
• InChI Key： STCAVTWZIRCILC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)(F)F)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.7
• Topological Polar Surface Area: 67.9

Additional information on 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Introduction to 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804734-36-8)

5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, with the CAS number 1804734-36-8, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a nitro group, and two trifluoromethyl groups, which collectively contribute to its distinct chemical and biological properties.

The synthesis of 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions. The initial step typically involves the formation of a pyridine ring, followed by the introduction of the trifluoromethoxy and trifluoromethyl groups. The iodination and nitration steps are then carried out to achieve the final structure. These synthetic pathways are meticulously designed to ensure high yields and purity, making this compound suitable for various applications in research and development.

In recent years, 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as a lead compound in the development of novel drugs for the treatment of various diseases. The presence of the iodine atom and nitro group provides this compound with unique electronic and steric properties, which can be leveraged to enhance its biological activity.

Research has shown that 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine exhibits potent antiviral activity against a range of viral pathogens. For instance, studies have demonstrated its efficacy in inhibiting the replication of influenza viruses, making it a promising candidate for the development of antiviral drugs. Additionally, this compound has been found to possess anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The trifluoromethyl groups in 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine play a crucial role in modulating its pharmacokinetic properties. These groups enhance the lipophilicity of the molecule, which can improve its absorption and distribution within the body. This characteristic is particularly important for drugs that need to cross biological barriers, such as the blood-brain barrier, to reach their target sites.

In addition to its therapeutic potential, 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions. For example, it can be used as a probe to study protein-ligand interactions or as a scaffold for developing new bioactive molecules.

The safety profile of 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 5-Iodo-3-nitro-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804734-36-8) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents.